Cas no 855425-38-6 (1-(2-Ethylbutyl)cyclohexanecarbonitrile)

• Product Name: 1-(2-Ethylbutyl)cyclohexanecarbonitrile
• CAS No: 855425-38-6
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 2662019
• Update Time: 2023-08-07

1-(2-Ethylbutyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethylbutyl)cyclohexanecarbonitrile
• DRMOLJPDSCAGCC-UHFFFAOYSA-N
• 1-(2-ethyl-butyl)-cyclohexanecarbonitrile
• 1-(2-ethyl butyl) cyclohexane carbonitrile

• Inchi： 1S/C13H23N/c1-3-12(4-2)10-13(11-14)8-6-5-7-9-13/h12H,3-10H2,1-2H3
• InChI Key： DRMOLJPDSCAGCC-UHFFFAOYSA-N
• SMILES： N#CC1(CCCCC1)CC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Topological Polar Surface Area: 23.8